Cas no 4186-67-8 (1-Propanaminium,N,N,N-triethyl-, iodide (1:1))

1-Propanaminium,N,N,N-triethyl-, iodide (1:1) structure
4186-67-8 structure
Product Name:1-Propanaminium,N,N,N-triethyl-, iodide (1:1)
CAS No:4186-67-8
MF:C9H22IN
MW:271.182155132294
CID:333244
PubChem ID:77852
Update Time:2025-04-19

1-Propanaminium,N,N,N-triethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N,N,N-triethyl-, iodide (1:1)
    • triethyl(propyl)azanium,iodide
    • TRIETHYLPROPYLAMMONIUM IODIDE
    • 1-Propanaminium, N,N,N-triethyl-, iodide
    • N,N,N-triethylpropan-1-aminium iodide
    • 4186-67-8
    • SCHEMBL5092916
    • triethyl(propyl)azanium;iodide
    • 1-Propanaminium, N,N,N-triethyl-, iodide (1:1)
    • DTXSID20884041
    • Inchi: 1S/C9H22N.HI/c1-5-9-10(6-2,7-3)8-4;/h5-9H2,1-4H3;1H/q+1;/p-1
    • InChI Key: ONXZHUCDBUOSJO-UHFFFAOYSA-M
    • SMILES: [I-].[N+](CC)(CC)(CC)CCC

Computed Properties

  • Exact Mass: 248.9071
  • Monoisotopic Mass: 271.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 66.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0
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